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Compound of Interest

Compound Name: 2-Nitrobenzonitrile

Cat. No.: B147312

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-
Nitrobenzonitrile (CAS No. 612-24-8), a versatile chemical intermediate used in various
research and development applications. Due to its toxicological profile, stringent adherence to
safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity
of research. This document outlines the hazards, exposure controls, and emergency
procedures necessary for the safe use of this compound.

Hazard Identification and Classification

2-Nitrobenzonitrile is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1][2] Its primary hazards are
related to its acute toxicity upon ingestion, dermal contact, and inhalation.[1][3][4]

Table 1: GHS Hazard Classification for 2-Nitrobenzonitrile
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Source: Fisher Scientific, Sigma-Aldrich Safety Data Sheets[1][2][4][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Nitrobenzonitrile is essential for safe
handling and storage.

Table 2: Physical and Chemical Properties of 2-Nitrobenzonitrile
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Property Value

Molecular Formula C7H4aN20:2

Molecular Weight 148.12 g/mol [2][5][6]

Appearance Light yellow crystalline powder/solid[4][5]
Melting Point 110 - 112 °C (230 - 233.6 °F)[4]

Boiling Point 165 °C (329 °F) at 16 mmHg[4][7]
Solubility Insoluble in water[1][4][7]

Odor No information available[4]

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is mandatory when working with 2-Nitrobenzonitrile.

Engineering Controls

The primary method for controlling exposure to 2-Nitrobenzonitrile is through the use of
effective engineering controls.

e Chemical Fume Hood: All handling of 2-Nitrobenzonitrile powder, including weighing and
transferring, must be conducted in a properly functioning chemical fume hood to minimize
the risk of inhalation.[8]

» Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
dusts or vapors.[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Nitrobenzonitrile.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part

Protection

Specification

Hands

Chemical-resistant gloves

Nitrile rubber gloves are
commonly recommended for
splash protection.[6][9] Always
inspect gloves for integrity
before use and change them

immediately if contaminated.[9]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[8]
A face shield may be required
for operations with a high risk

of splashing.

Body

Laboratory coat

A flame-retardant lab coat
should be worn and buttoned

to its full length.

Respiratory

Respirator (if necessary)

A NIOSH/MSHA-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be
used if engineering controls
are insufficient or during
emergency situations.[10]
Respirator use requires a
formal respiratory protection

program, including fit testing.

Source: Fisher Scientific, University of Pennsylvania EHRS[1][9]

Handling Procedures

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

e Prevent Contact: Do not get the substance in the eyes, on the skin, or on clothing.[1][8]
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» Hygiene Practices: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1] Do not eat, drink, or smoke in areas where 2-
Nitrobenzonitrile is handled.[1]

Storage

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Incompatibilities: Store away from strong oxidizing agents and strong acids.[1]

e Security: Store in a locked cabinet or a restricted-access area.[1]
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Safe Handling Workflow for 2-Nitrobenzonitrile

Preparation

Review Safety Data Sheet (SDS)

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

Ensure Chemical Fume Hood is Operational

Proceed to Handling

Hangling
\

Weigh Solid in Fume Hood

\ 4

Transfer to Reaction Vessel in Hood

After Experiment

Post-Handling
\ 4

Decontaminate Glassware and Surfaces

Y

Dispose of Waste in Labeled Container

\ 4

Remove PPE and Wash Hands

fFor Unused Reagent

Stofjage
Y

Seal Container Tightly

\

Store in a Cool, Dry, Well-Ventilated, and Secure Area
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Emergency Response for Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Do NOT induce vomiting

Seek immediate medical attention. Call a poison control center.

Immediately remove contaminated clothing Move to fresh air.

/ \

‘ Wash skin with plenty of soap and water for at least 15 minutes.

Immediately flush eyes with plenty of water for at least 15 minutes, iting upper and lower eyelids.

Seek immediate medical attention

If not breathing, give artifcial respiration.

Seek immediate medical attention Seek immediate medical attentio
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Hierarchy of Controls for 2-Nitrobenzonitrile

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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